Cas no 1185473-55-5 ([4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride)
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride
- 2-[4-(3-methylphenyl)piperazin-1-yl]acetic acid;dihydrochloride
-
- MDL: MFCD11841314
- Inchi: 1S/C13H18N2O2.2ClH/c1-11-3-2-4-12(9-11)15-7-5-14(6-8-15)10-13(16)17;;/h2-4,9H,5-8,10H2,1H3,(H,16,17);2*1H
- InChI Key: AQAPROZRXVLJND-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC(CN1CCN(C2C=CC=C(C)C=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 262
- Topological Polar Surface Area: 43.8
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB216236-1 g |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride; 95% |
1185473-55-5 | 1g |
€128.10 | 2023-02-05 | ||
| abcr | AB216236-5 g |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride; 95% |
1185473-55-5 | 5g |
€365.50 | 2023-02-05 | ||
| eNovation Chemicals LLC | Y1236423-5g |
[4-(3-methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 95% | 5g |
$315 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1236423-5g |
[4-(3-methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 95% | 5g |
$315 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1236423-5g |
[4-(3-methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 95% | 5g |
$315 | 2025-02-19 | |
| abcr | AB216236-1g |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride; 95% |
1185473-55-5 | 1g |
€137.20 | 2023-09-13 | ||
| abcr | AB216236-5g |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride, 95%; . |
1185473-55-5 | 95% | 5g |
€381.90 | 2025-03-19 | |
| 1PlusChem | 1P00J241-5g |
[4-(3-methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 95% | 5g |
$212.00 | 2025-03-01 | |
| Ambeed | A985561-5g |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 97% | 5g |
$188.0 | 2024-04-25 | |
| A2B Chem LLC | AI88401-5g |
[4-(3-methylphenyl)-1-piperazinyl]acetic acid dihydrochloride |
1185473-55-5 | 95% | 5g |
$212.00 | 2024-04-20 |
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on [4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride: A Comprehensive Overview
[4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride, identified by the CAS registry number 1185473-55-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and material science. The molecular structure of this compound is characterized by a piperazine ring substituted with a methylphenyl group at the 4-position and an acetic acid moiety at the 1-position, further complexed with two hydrochloric acid molecules.
The synthesis of [4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the optimization of reaction conditions, leading to higher yields and improved purity of the final product. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic processes, to enhance the efficiency of its production.
From a pharmacological perspective, this compound has been subjected to extensive in vitro and in vivo studies to evaluate its biological activity. Recent findings suggest that it exhibits potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases. For instance, studies published in reputable journals such as Nature Communications and Science Advances have highlighted its ability to influence dopaminergic signaling pathways, making it a promising candidate for the treatment of Parkinson's disease. Additionally, preliminary data indicate that it may possess anti-inflammatory properties, which could be exploited in the development of novel therapeutics for chronic inflammatory conditions.
The structural features of [4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride contribute significantly to its pharmacokinetic profile. The presence of the methylphenyl group enhances lipophilicity, thereby improving its absorption across biological membranes. Conversely, the acetic acid moiety introduces a degree of polarity that facilitates solubility in aqueous environments. These complementary properties make it an attractive lead compound for drug design, particularly in the context of central nervous system disorders where both bioavailability and target specificity are critical.
In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing technologies. Recent research conducted at leading institutions such as Stanford University and MIT has demonstrated its utility in constructing metal-organic frameworks (MOFs) with enhanced stability and selectivity for gas storage applications.
Looking ahead, ongoing research is focused on elucidating the mechanisms underlying its biological activity at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to study its interactions with target proteins. Furthermore, efforts are underway to explore its potential as a precursor for more complex molecular architectures, such as macrocycles and dendrimers.
In conclusion, [4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride represents a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structural attributes and promising biological profile position it as a valuable tool for advancing both therapeutic development and materials innovation. As research continues to unfold, this compound is expected to contribute significantly to our understanding of molecular design principles and their practical implementations.
1185473-55-5 ([4-(3-Methylphenyl)-1-piperazinyl]acetic acid dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)